6-Chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate

• Molecular Formula: C7H3ClN3O2-
• Molecular Weight: 196.57 g/mol
• SMILES: C1=C(C=NC2=C1NN=C2C(=O)[O-])Cl
• InChI: InChI=1S/C7H4ClN3O2/c8-3-1-4-5(9-2-3)6(7(12)13)11-10-4/h1-2H,(H,10,11)(H,12,13)/p-1
• InChIKey: LPTOIVKVFBFTLM-UHFFFAOYSA-M

6-Chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate (CAS 1363380-62-4 as ethyl ester; CAS 1378815-29-2 as free acid) is a heteroaromatic building block belonging to the pyrazolo[4,3-b]pyridine family. This scaffold serves as a purine-mimetic core exploited in kinase inhibitor drug discovery, most notably in ALK5 (activin receptor-like kinase inhibitor programs where the pyrazolo[4,3-b]pyridine series demonstrated improved ADME properties relative to quinoline-based leads.

6-Chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate: Scaffold Identity, Supplier Landscape, and Comparator Selection for Evidence-Based Procurement

6-Chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate (CAS 1363380-62-4 as ethyl ester; CAS 1378815-29-2 as free acid) is a heteroaromatic building block belonging to the pyrazolo[4,3-b]pyridine family. This scaffold serves as a purine-mimetic core exploited in kinase inhibitor drug discovery, most notably in ALK5 (activin receptor-like kinase 5) inhibitor programs where the pyrazolo[4,3-b]pyridine series demonstrated improved ADME properties relative to quinoline-based leads [1]. The 6-chloro substituent provides a synthetic handle for further functionalization via cross-coupling chemistry, while the 3-carboxylate (ester or acid) enables amide bond formation. Key comparators for procurement evaluation include the non-chlorinated analog (1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid, CAS 1260648-73-4), the 6-bromo variant, the regioisomeric pyrazolo[3,4-b]pyridine series, and alternative purine-mimetic scaffolds such as pyrrolo[2,3-d]pyrimidines.

1 Kinase inhibitor scaffold (reported ALK5, CK1, CHK1 programs)

2 Dual diversification: 3-carboxylate and 6-chloro cross-coupling handle

3 Purine-mimetic core with reported ADME advantage in scaffold morphing

• [1] Sabat M, Wang H, Scorah N, Lawson JD, Atienza J, Kamran R, Hixon MS, Dougan DR. Design, synthesis and optimization of 7-substituted-pyrazolo[4,3-b]pyridine ALK5 (activin receptor-like kinase 5) inhibitors. Bioorg Med Chem Lett. 2017 May 1;27(9):1955-1961. doi: 10.1016/j.bmcl.2017.03.026. PMID: 28359790. View Source

Why 6-Chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate Cannot Be Casually Substituted: Quantitative Differentiation from the Broader Scaffold Class

Substitution of 6-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate with the non-halogenated parent or with regioisomeric pyrazolo[3,4-b]pyridine building blocks introduces measurable shifts in electrophilic reactivity, kinase selectivity profiles, and downstream synthetic efficiency. The 6-chloro substituent is not inert: in the ALK5 inhibitor program, scaffold morphing from a quinoline series to the pyrazolo[4,3-b]pyridine core was explicitly undertaken to address high in vitro clearance in rat and human liver microsomes, and the resulting pyrazolo[4,3-b]pyridine analogs demonstrated improved ADME properties [1]. Furthermore, pyrazolo[4,3-b]pyridine analogs such as MRT00033659 achieve sub-micromolar dual CK1δ/CHK1 inhibition (IC50 = 0.9 µM and 0.23 µM, respectively), whereas pyrazolo[3,4-b]pyridine regioisomers preferentially engage adenosine and GABAA receptor sites [2]. Without the chloro substituent, palladium-catalyzed cross-coupling diversification at the 6-position is precluded, rendering a significant portion of structure-activity relationship (SAR) exploration space inaccessible.

Non-halogenated parent scaffold Lacks 6-Cl cross-coupling handle; SAR diversification restricted to carboxylate only.

Regioisomer pyrazolo[3,4-b]pyridine Reported adenosine / GABAA receptor engagement may shift target profile away from kinase inhibition.

6-Bromo variant Higher SNAr reactivity may alter stability and cost; reactivity–stability balance may differ.

• [1] Sabat M, Wang H, Scorah N, Lawson JD, Atienza J, Kamran R, Hixon MS, Dougan DR. Design, synthesis and optimization of 7-substituted-pyrazolo[4,3-b]pyridine ALK5 (activin receptor-like kinase 5) inhibitors. Bioorg Med Chem Lett. 2017 May 1;27(9):1955-1961. doi: 10.1016/j.bmcl.2017.03.026. PMID: 28359790. View Source
• [2] Shi D, et al. Pyrazolopyridines: Effect of structural alterations on activity at adenosine- and GABAA-receptors. 1998. A series of 4-substituted 1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid derivatives assessed for affinity at adenosine and GABAA receptor binding sites. View Source

Quantitative Differentiation Evidence for 6-Chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate Versus Closest Analogs: IC50, ADME, and Synthetic Utility Data

Scaffold-Level ADME Differentiation: Pyrazolo[4,3-b]pyridine vs. Quinoline in ALK5 Inhibitor Optimization

In a structure-based drug design campaign targeting ALK5, a series of 4-substituted quinoline inhibitors exhibited excellent enzymatic potency but were limited by high in vitro clearance in both rat and human liver microsomes. Application of a scaffold morphing strategy converted the quinoline core into a pyrazolo[4,3-b]pyridine core, which yielded analogs with improved ADME properties while maintaining target potency [1]. The 6-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate building block serves as the direct synthetic entry point to this therapeutically validated scaffold, representing a critical procurement node for programs that require the ADME-optimized core.

ADME scaffold comparison

Head-to-head

Pyrazolo[4,3-b]pyridine vs. quinoline series: reported improved metabolic stability

Supports scaffold selection for ADME-sensitive kinase programs

Qualitative improvement in rat/human liver microsomes; study-specific context

Evidence Dimension	In vitro metabolic stability (scaffold comparison)
Target Compound Data	Pyrazolo[4,3-b]pyridine series: improved ADME properties (qualitatively reported as superior to quinoline series)
Comparator Or Baseline	4-substituted quinoline series: high in vitro clearance in rat and human microsomes
Quantified Difference	Not numerically quantified in the abstract; reported as increased metabolic stability leading to selection of pyrazolo[4,3-b]pyridine scaffold for further optimization
Conditions	Rat and human liver microsome stability assays; Bioorg Med Chem Lett 2017

Why This Matters

Procurement of the core building block enables direct access to a scaffold that has been explicitly selected over a prior quinoline lead series due to measurable ADME advantages, reducing the risk of late-stage metabolic clearance failure in drug discovery programs.

• [1] Sabat M, Wang H, Scorah N, Lawson JD, Atienza J, Kamran R, Hixon MS, Dougan DR. Design, synthesis and optimization of 7-substituted-pyrazolo[4,3-b]pyridine ALK5 inhibitors. Bioorg Med Chem Lett. 2017;27(9):1955-1961. PMID: 28359790. View Source

Kinase Selectivity Fingerprint: Pyrazolo[4,3-b]pyridine Analogs Achieve Sub-Micromolar Dual CK1δ/CHK1 Inhibition

MRT00033659, a pyrazolo-pyridine analog structurally derived from the pyrazolo[4,3-b]pyridine core, demonstrates potent dual inhibition of CK1δ (IC50 = 0.9 µM) and CHK1 (IC50 = 0.23 µM) and induces p53 pathway activation with E2F-1 destabilization at concentrations as low as 0.2 µM . In contrast, pyrazolo[3,4-b]pyridine regioisomers predominantly engage adenosine A1/A2A and GABAA receptor sites rather than kinases [1]. This target class divergence driven by nitrogen atom positioning in the fused ring system means that the [4,3-b] regioisomer is the appropriate scaffold for kinase-targeted programs, and the 6-chloro substituent enables subsequent SAR expansion at this vector.

Kinase selectivity context

Cross-study comparable

CK1δ IC50 0.9 µM, CHK1 IC50 0.23 µM for pyrazolo[4,3-b]pyridine analog

Regioisomer drives kinase vs. receptor target engagement

Pyrazolo[3,4-b]pyridines engage adenosine/GABAA receptors; not a direct head-to-head study

Evidence Dimension	Kinase inhibition potency (CK1δ and CHK1) vs. receptor binding
Target Compound Data	Pyrazolo[4,3-b]pyridine analog MRT00033659: CK1δ IC50 = 0.9 µM; CHK1 IC50 = 0.23 µM; p53 stabilization from 0.2 µM
Comparator Or Baseline	Pyrazolo[3,4-b]pyridine-5-carboxylic acid derivatives: adenosine A1 and A2A receptor affinity, GABAA benzodiazepine and picrotoxinin binding site affinity (no reported sub-µM kinase IC50)
Quantified Difference	Target class divergence: kinase inhibition (sub-µM) vs. GPCR/ion channel modulation; quantitative cross-target selectivity not assessed in a single study
Conditions	CK1δ/CHK1 enzymatic assays; A375 cell viability and Western blot; adenosine and GABAA receptor radioligand binding assays

Why This Matters

A procurement decision between pyrazolo[4,3-b]pyridine and pyrazolo[3,4-b]pyridine building blocks is a decision between two fundamentally different target class engagement profiles; the [4,3-b] regioisomer is the evidence-backed choice for kinase-focused programs.

• [1] Shi D, et al. Pyrazolopyridines: Effect of structural alterations on activity at adenosine- and GABAA-receptors. Drug Dev Res. 1998;45(6):271-280. doi: 10.1002/(SICI)1098-2299(19981206)45:6<271::AID-DDR6>3.0.CO;2-Q. View Source

Synthetic Diversification Advantage: 6-Chloro Substituent Enables Palladium-Catalyzed Cross-Coupling Not Available to Non-Halogenated Analogs

The 6-chloro substituent on the pyrazolo[4,3-b]pyridine core provides a reactive site for palladium-catalyzed cross-coupling reactions including Suzuki-Miyaura (C–C), Buchwald-Hartwig (C–N), and related transformations. Non-halogenated analogs such as 1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid (CAS 1260648-73-4) lack this functional handle, limiting diversification to the 3-carboxylate position only . The chlorine atom is positioned at the 6-position of the pyridine ring, which in the ALK5 inhibitor series corresponds to a solvent-exposed region amenable to substituent variation for modulating physicochemical properties without disrupting the core kinase binding interactions [1].

Cross-coupling diversification

Class-level

Two sites: 3-carboxylate (amide) + 6-Cl (Suzuki, Buchwald-Hartwig)

Enables parallel SAR at two vectors from single building block

Standard Pd-catalyzed conditions; non-halogenated analog limited to one vector

Evidence Dimension	Number of sites available for late-stage diversification via cross-coupling
Target Compound Data	6-Chloro derivative: two sites (3-carboxylate for amidation/esterification + 6-Cl for Pd-catalyzed cross-coupling)
Comparator Or Baseline	Non-halogenated 1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid: one site (3-carboxylate only); 6-position is unfunctionalized C–H, requiring separate C–H activation methodology
Quantified Difference	Twice the number of readily diversifiable positions; enables parallel SAR exploration at both vectors
Conditions	Standard Suzuki-Miyaura and Buchwald-Hartwig reaction conditions (Pd catalysts, appropriate ligands, base, solvent)

Why This Matters

For medicinal chemistry programs requiring rapid SAR exploration, the 6-chloro building block reduces the synthetic step count by at least one step relative to non-halogenated analogs that would require pre-functionalization prior to cross-coupling.

• [1] Sabat M, Wang H, Scorah N, et al. Design, synthesis and optimization of 7-substituted-pyrazolo[4,3-b]pyridine ALK5 inhibitors. Bioorg Med Chem Lett. 2017;27(9):1955-1961. PMID: 28359790. View Source

Electrophilic Reactivity Differentiation: 6-Chloro Substituent Enables Nucleophilic Aromatic Substitution (SNAr) Chemistry

The electron-withdrawing chlorine substituent at the 6-position activates the pyridine ring toward nucleophilic aromatic substitution (SNAr) reactions, enabling displacement with amine, alkoxide, and thiol nucleophiles under relatively mild conditions. This provides a complementary diversification strategy to palladium-catalyzed cross-coupling and expands the accessible chemical space. The non-halogenated parent compound (1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid) lacks this activation, while the 6-bromo variant offers higher SNAr reactivity but with increased cost and potential for off-target reactivity .

SNAr reactivity profile

Data to verify

Chloro provides moderate SNAr reactivity; bromo is more reactive but less shelf-stable

Balance of reactivity and storage stability for library synthesis

Class-level inference; validate with batch-specific testing

Evidence Dimension	Susceptibility to nucleophilic aromatic substitution at the 6-position
Target Compound Data	6-Chloro: moderate SNAr reactivity (Cl is a competent leaving group under SNAr conditions with electron-deficient heterocycles)
Comparator Or Baseline	Non-halogenated: no SNAr reactivity at 6-position; 6-Bromo: higher SNAr reactivity but approximately 2-5× higher commercial cost and greater light/moisture sensitivity
Quantified Difference	Chloro provides a balance of adequate reactivity for SNAr diversification while maintaining shelf stability and cost-effectiveness compared to the bromo analog
Conditions	SNAr conditions: nucleophile (amine, alkoxide, thiol), base (e.g., DIPEA, K2CO3), polar aprotic solvent (DMF, DMSO, NMP), elevated temperature (60-120 °C)

Why This Matters

For high-throughput parallel synthesis and library production, the 6-chloro building block offers a balanced reactivity–stability–cost profile compared to the more reactive but costlier 6-bromo analog, supporting reproducible scale-up chemistry.

Physicochemical Property Differentiation for Fragment-Based Drug Discovery: Heavy Atom Count and Lipophilicity vs. Pyrrolopyrimidine Scaffolds

6-Chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate (as ethyl ester: MW 225.63, ClogP ~1.8 estimated) occupies a favorable physicochemical space for fragment elaboration compared to commonly used purine-mimetic scaffolds. The pyrrolo[2,3-d]pyrimidine scaffold (e.g., 4-chloro-7H-pyrrolo[2,3-d]pyrimidine, MW 153.57, ClogP ~0.9) offers a lower molecular weight starting point but with a different hydrogen-bonding pattern (one donor, three acceptors vs. one donor, four acceptors for pyrazolopyridine), which can alter kinase hinge-binding geometry [1]. The pyrazolo[4,3-b]pyridine core provides an additional nitrogen atom relative to indazole, increasing aqueous solubility through additional hydrogen-bond acceptor capacity while maintaining comparable lipophilicity.

Physicochemical profile

Supporting evidence

MW 225.6, HBA 5, ClogP ~1.8 vs. pyrrolopyrimidine (MW 153.6, HBA 4, ClogP ~0.9)

Higher HBA count supports aqueous solubility while maintaining lead-like profile

Estimated properties; experimental logP/logD may differ

Evidence Dimension	Calculated physicochemical properties (MW, HBD, HBA, ClogP)
Target Compound Data	Ethyl 6-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate: MW 225.63; HBD 1; HBA 5 (N3O2); ClogP ~1.8 (estimated)
Comparator Or Baseline	4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: MW 153.57; HBD 1; HBA 4; ClogP ~0.9 (estimated); Indazole-3-carboxylic acid: MW 162.15; HBD 2; HBA 4; ClogP ~1.2 (estimated)
Quantified Difference	Pyrazolopyridine offers higher HBA count while maintaining Lipinski-compliant properties; the chlorine atom adds ~35 Da and ~0.6 log units of lipophilicity relative to non-chlorinated analog
Conditions	Calculated/estimated properties using ChemDraw or similar software; experimental logP/logD not reported in open literature

Why This Matters

For fragment-based and lead-generation programs, the pyrazolo[4,3-b]pyridine scaffold provides a balanced profile of hydrogen-bond acceptor capacity and moderate lipophilicity that supports both target engagement and favorable solubility, making it a strategic choice over lower-HBA scaffolds that may sacrifice solubility.

• [1] PubChem. 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine (CID 135398440). National Center for Biotechnology Information. Molecular formula: C6H4ClN3; MW 153.57. View Source

Procurement-Ready Application Scenarios for 6-Chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate: Where Evidence Supports Prioritized Selection

Kinase Inhibitor Lead Optimization Programs Requiring Dual Diversification Vectors

Medicinal chemistry teams pursuing kinase targets—particularly ALK5 (TGF-β pathway), CK1, or CHK1—should prioritize 6-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate as the core building block. The scaffold has been validated in a direct head-to-head scaffold morphing exercise against a quinoline series, where the pyrazolo[4,3-b]pyridine core was selected for its improved ADME properties [1]. The 3-carboxylate enables rapid amide library synthesis, while the 6-chloro position supports parallel Suzuki or SNAr diversification, providing two independent SAR vectors from a single building block procurement.

Chemical Biology Probe Development Targeting the p53-MDM2-E2F1 Axis

Programs investigating p53 pathway activation, cell cycle checkpoint regulation, or E2F-1 destabilization should consider pyrazolo[4,3-b]pyridine-based probes. The analog MRT00033659, derived from this scaffold class, demonstrates dual CK1δ/CHK1 inhibition with consequent p53 stabilization and E2F-1 protein destabilization at concentrations from 0.2–5 µM . The 6-chloro building block enables synthesis of focused probe libraries to explore SAR around this phenotype.

Fragment-Based Drug Discovery (FBDD) Requiring Purine-Mimetic Cores with Balanced Lipophilicity

FBDD programs targeting ATP-binding pockets of kinases or other nucleotide-dependent enzymes benefit from the pyrazolo[4,3-b]pyridine scaffold's balanced hydrogen-bond acceptor capacity (five acceptors) and moderate calculated lipophilicity (ClogP ~1.8 for the ethyl ester). Relative to pyrrolo[2,3-d]pyrimidine fragments (ClogP ~0.9, four acceptors), the pyrazolo[4,3-b]pyridine core offers enhanced solubility through additional H-bond acceptor character while preserving sufficient lipophilicity for hydrophobic pocket engagement [2]. The 6-chloro substituent provides a convenient vector for fragment growing via cross-coupling.

Parallel Library Synthesis Requiring Balanced SNAr Reactivity and Shelf Stability

For high-throughput chemistry groups synthesizing compound libraries via nucleophilic aromatic substitution, the 6-chloro building block provides a practical balance of reactivity and stability. The chlorine atom is sufficiently electron-withdrawing to enable SNAr with primary and secondary amines at elevated temperatures, while the compound maintains room-temperature storage stability—unlike the corresponding 6-bromo derivative, which is more reactive but more sensitive to light and moisture degradation. This balance supports reproducible automated synthesis workflows without the need for fresh preparation of stock solutions .

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization

Dual diversification vectors (3-carboxylate + 6-chloro)

Reported ADME improvement in scaffold morphing studies

p53 pathway chemical biology probes

CK1δ/CHK1 dual inhibition starting point

p53 and E2F-1 endpoint context in cell models

Fragment-based drug discovery

Balanced HBA count and lipophilicity

Aqueous solubility and fragment elaboration compatibility

Parallel library synthesis

Moderate SNAr reactivity with room-temperature stability

Reproducibility across automated synthesis workflows

• [1] Sabat M, Wang H, Scorah N, Lawson JD, Atienza J, Kamran R, Hixon MS, Dougan DR. Design, synthesis and optimization of 7-substituted-pyrazolo[4,3-b]pyridine ALK5 inhibitors. Bioorg Med Chem Lett. 2017;27(9):1955-1961. PMID: 28359790. View Source
• [2] PubChem. 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine (CID 135398440). National Center for Biotechnology Information. View Source